N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide

• IUPAC Name: N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C23H29N3O2/c1-23(2,3)22(28)26-15-13-25(14-16-26)20-11-9-19(10-12-20)24-21(27)17-18-7-5-4-6-8-18/h4-12H,13-17H2,1-3H3,(H,24,27)
• InChI Key: GQMVAARVGZQPAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as DPP4 inhibitor and is known to inhibit the activity of dipeptidyl peptidase 4 (DPP4), an enzyme that plays a crucial role in glucose metabolism.

Scientific Research Applications

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes mellitus. The compound acts as a N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide inhibitor, which increases the levels of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). These hormones stimulate insulin secretion, reduce glucagon secretion, and delay gastric emptying, resulting in improved glycemic control.

Mechanism of Action

N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide acts as a competitive inhibitor of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide, which is an enzyme that cleaves incretin hormones such as GLP-1 and GIP. By inhibiting N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide, the compound increases the levels of these hormones, which in turn stimulates insulin secretion, reduces glucagon secretion, and delays gastric emptying. This results in improved glycemic control in patients with type 2 diabetes mellitus.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide are primarily related to its inhibitory effects on N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide. The compound increases the levels of incretin hormones such as GLP-1 and GIP, which stimulate insulin secretion, reduce glucagon secretion, and delay gastric emptying. This results in improved glycemic control in patients with type 2 diabetes mellitus.

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide in lab experiments include its specificity for N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide inhibition, its ability to increase the levels of incretin hormones, and its potential therapeutic applications in the treatment of type 2 diabetes mellitus. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its long-term safety and efficacy.

Future Directions

There are several future directions for the research on N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide. These include:
1. Further studies to determine the long-term safety and efficacy of the compound in the treatment of type 2 diabetes mellitus.
2. Investigation of the potential therapeutic applications of the compound in other diseases such as obesity and cardiovascular disease.
3. Development of more potent and selective N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide inhibitors based on the structure of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide.
4. Exploration of the potential use of the compound as a tool for studying the role of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide in glucose metabolism.
5. Investigation of the potential use of the compound in combination therapy with other antidiabetic drugs.
Conclusion:
N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications in the treatment of type 2 diabetes mellitus. The compound acts as a N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide inhibitor, which increases the levels of incretin hormones and improves glycemic control. While the compound has several advantages, there are also limitations that need to be addressed. Further research is needed to determine the long-term safety and efficacy of the compound and to explore its potential use in other diseases.

Synthesis Methods

The synthesis of N-{4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl}-2-phenylacetamide involves the reaction of 4-(2,2-dimethylpropanoyl)piperazine-1-carboxylic acid with 4-aminobenzonitrile in the presence of a catalyst. The reaction yields the desired compound, which is then purified using various chromatographic techniques.